N-{5-[(4-benzyl-1-piperidinyl)carbonyl]-2-methylphenyl}acetamide

• IUPAC Name: N-[5-(4-benzylpiperidine-1-carbonyl)-2-methylphenyl]acetamide
• InChI: InChI=1S/C22H26N2O2/c1-16-8-9-20(15-21(16)23-17(2)25)22(26)24-12-10-19(11-13-24)14-18-6-4-3-5-7-18/h3-9,15,19H,10-14H2,1-2H3,(H,23,25)
• InChI Key: NXCZNLDYWKHEOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCC(CC2)CC3=CC=CC=C3)NC(=O)C
• Molecular Formula: C22H26N2O2
• Molecular Weight: 350.5 g/mol

Description

“N-{5-[(4-benzyl-1-piperidinyl)carbonyl]-2-methylphenyl}acetamide” is a complex organic compound. It is related to the class of compounds known as piperidines. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

The synthesis of related compounds involves the reaction of piperidine, benzyl chloride, and thioacetamide in the presence of a catalyst such as triethylamine. Piperidines are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Molecular Structure Analysis

The molecular structure of this compound is complex. It is related to the class of compounds known as piperidines. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidines are involved in a variety of chemical reactions. They are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-{5-[(4-benzyl-1-piperidinyl)carbonyl]-2-methylphenyl}acetamide” would depend on its specific structure. Related compounds, such as 4-Benzylpiperidine, act as a monoamine releasing agent with selectivity for releasing dopamine versus serotonin.

Mechanism of Action

The mechanism of action of piperidine derivatives can vary widely depending on their specific structure and functional groups. Some piperidine derivatives have been found to inhibit the H1N1 influenza virus through specific hemagglutinin fusion peptide interaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions. Sigma-Aldrich, a supplier of related compounds, typically provides safety data sheets with their products.

Future Directions

The future directions in the research and development of piperidine derivatives are vast. They are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.